Cas no 80662-81-3 (1(2H)-Azocinecarboxylic acid, hexahydro-5-oxo-, methyl ester)

• Product name: 1(2H)-Azocinecarboxylic acid, hexahydro-5-oxo-, methyl ester
• CAS No: 80662-81-3
• MF: C₉H₁₅NO₃
• MW: 185.22
• CID: 4195331
• PubChem ID: 12735218

1(2H)-Azocinecarboxylic acid, hexahydro-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Azocinecarboxylic acid, hexahydro-5-oxo-, methyl ester
• DTXSID101240614
• SCHEMBL14033127
• Methyl hexahydro-5-oxo-1(2H)-azocinecarboxylate
• 80662-81-3

• Inchi： InChI=1S/C9H15NO3/c1-13-9(12)10-6-2-4-8(11)5-3-7-10/h2-7H2,1H3
• InChI Key： HEZCJDPAFLYBFA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 185.10519334Da
• Monoisotopic Mass: 185.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.6Ų